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Compound of Interest

Compound Name: 2,6-Dimethoxy-3-nitropyridine

Cat. No.: B097036 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

2,6-Dimethoxy-3-nitropyridine, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals. Adherence to these guidelines is critical due to

the hazardous nature of this compound.

Immediate Safety and Hazard Information
2,6-Dimethoxy-3-nitropyridine is classified as a hazardous substance. It is a flammable liquid

and vapor, causes skin and eye irritation, and may cause respiratory irritation.[1] All handling

and disposal procedures must be conducted in a well-ventilated area, preferably within a

chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Required PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant laboratory coat.

Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of

generating vapors or aerosols.[1]
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Quantitative Data for Disposal Planning
The following table summarizes key chemical and physical properties of 2,6-Dimethoxy-3-
nitropyridine relevant to its safe handling and disposal.

Property Value

Molecular Formula C₇H₈N₂O₄

Molecular Weight 184.15 g/mol

Appearance Pale yellow crystalline solid

Melting Point 88-94 °C

Boiling Point 142 °C (288 °F)[1]

Density 1.038 g/cm³ at 25 °C (77 °F)[1]

Hazards
Flammable liquid and vapor, Skin irritant, Eye

irritant, May cause respiratory irritation.[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2,6-Dimethoxy-3-nitropyridine is through an approved

hazardous waste disposal service.[1][2][3][4][5] On-site chemical neutralization by laboratory

personnel is not recommended without specific, validated protocols.

Step 1: Waste Identification and Segregation

Identify all waste streams containing 2,6-Dimethoxy-3-nitropyridine. This includes:

Unused or expired pure chemical.

Solutions containing the compound.

Contaminated consumables (e.g., pipette tips, weighing boats, gloves, bench paper).

Segregate this waste from other laboratory waste streams at the point of generation.
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Crucially, do not mix 2,6-Dimethoxy-3-nitropyridine waste with incompatible materials such

as strong oxidizing agents, strong acids, or strong bases.[4]

Step 2: Waste Collection and Containment

For Liquid Waste:

Collect in a designated, leak-proof, and chemically compatible container with a tightly

sealing screw cap. Glass bottles are suitable for small quantities (<5 gallons).[1]

Leave at least 10% headspace in the container to allow for vapor expansion.

For Solid Waste (Contaminated Debris):

Collect in a separate, clearly labeled, leak-proof container, such as a plastic bucket or a

lined fiberboard drum.[1]

Do not mix liquid waste with solid waste.[1]

Step 3: Labeling

As soon as the first item of waste is added, label the container clearly with:

The words "HAZARDOUS WASTE".

The full chemical name: "2,6-Dimethoxy-3-nitropyridine".

An accurate description of the contents, including estimated concentrations and any other

components.

The associated hazards (e.g., "Flammable," "Irritant").

The date the waste was first added to the container.

Step 4: Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b097036?utm_src=pdf-body
https://www.chemimpex.com/products/30704
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://www.benchchem.com/product/b097036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The SAA must be at or near the point of generation and under the control of laboratory

personnel.

Store flammable liquid waste in a fire-resistant cabinet.

Ensure secondary containment is used to capture any potential leaks.

Step 5: Arranging for Disposal

Once the waste container is full or is ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor to schedule a pickup.

Follow all institutional and local regulations for waste manifest documentation and handover.

Step 6: Spill and Emergency Procedures

Small Spills:

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., vermiculite, sand).

Collect the absorbed material and any contaminated cleaning supplies into a designated

hazardous waste container.

Decontaminate the spill area with soap and water.

Large Spills:

Evacuate the immediate area and alert colleagues.

Contact your institution's emergency response team or EHS department immediately.

Prevent the spill from entering drains.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2,6-
Dimethoxy-3-nitropyridine waste.
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Caption: Disposal workflow for 2,6-Dimethoxy-3-nitropyridine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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